Cas no 141598-95-0 (5-Butoxyfuran-2-carbaldehyde)

• Product Name: 5-Butoxyfuran-2-carbaldehyde
• CAS No: 141598-95-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 2774290
• Update Time: 2023-08-07

5-Butoxyfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-BUTOXYFURAN-2-CARBALDEHYDE
• 2-Furancarboxaldehyde, 5-butoxy-
• 5-Butoxyfuran-2-carbaldehyde

• Inchi： 1S/C9H12O3/c1-2-3-6-11-9-5-4-8(7-10)12-9/h4-5,7H,2-3,6H2,1H3
• InChI Key： MKOPEOKHXIVNMO-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C=O)O1)CCCC

Computed Properties

• Exact Mass: 168.078644241 g/mol
• Monoisotopic Mass: 168.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.19
• XLogP3: 2.3
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers